Cas no 2228301-49-1 (3-(5-methyl-1,2-oxazol-3-yl)propanenitrile)

• Product Name: 3-(5-methyl-1,2-oxazol-3-yl)propanenitrile
• CAS No: 2228301-49-1
• MF: C₇H₈N₂O
• MW: 136.15122127533
• CID: 6452771
• PubChem ID: 165683458
• Update Time: 2025-10-30

3-(5-methyl-1,2-oxazol-3-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(5-methyl-1,2-oxazol-3-yl)propanenitrile
• 2228301-49-1
• EN300-1817045

• Inchi： 1S/C7H8N2O/c1-6-5-7(9-10-6)3-2-4-8/h5H,2-3H2,1H3
• InChI Key： OAWIIGRVZQWSGW-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(CCC#N)=N1

Computed Properties

• Exact Mass: 136.063662883g/mol
• Monoisotopic Mass: 136.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 49.8Ų

Additional information on 3-(5-methyl-1,2-oxazol-3-yl)propanenitrile

Comprehensive Overview of 3-(5-methyl-1,2-oxazol-3-yl)propanenitrile (CAS No. 2228301-49-1)

3-(5-methyl-1,2-oxazol-3-yl)propanenitrile, with the CAS number 2228301-49-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrile-containing derivative of the oxazole family is particularly notable for its potential applications in drug discovery and material science. The compound's unique structure, featuring a 5-methyl-1,2-oxazol-3-yl moiety linked to a propanenitrile group, makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for heterocyclic compounds like 3-(5-methyl-1,2-oxazol-3-yl)propanenitrile has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in its role as a building block for designing novel kinase inhibitors and anti-inflammatory agents. The compound's nitrile functional group also offers opportunities for further chemical modifications, enabling the creation of derivatives with enhanced bioactivity.

The synthesis of CAS 2228301-49-1 typically involves multi-step organic reactions, including cyclization and nitrile introduction processes. Its purity and stability are critical for ensuring reproducible results in downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound, ensuring compliance with industry standards.

From an industrial perspective, 3-(5-methyl-1,2-oxazol-3-yl)propanenitrile is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are exploring eco-friendly catalytic methods to produce such intermediates with minimal waste. This aligns with the broader trend of optimizing atom economy and reducing the use of hazardous reagents.

Another area of interest is the compound's potential in crop protection formulations. The oxazole core is known to exhibit pesticidal properties, and derivatives like 3-(5-methyl-1,2-oxazol-3-yl)propanenitrile are being evaluated for their efficacy against resistant pest strains. This application is particularly relevant given the global focus on food security and sustainable agriculture.

In the realm of material science, this compound has shown promise as a precursor for functional polymers and electronic materials. Its ability to participate in click chemistry reactions makes it a candidate for creating advanced coatings or conductive films. Such innovations are driving interest in CAS 2228301-49-1 among tech startups and academic labs alike.

Safety and handling of 3-(5-methyl-1,2-oxazol-3-yl)propanenitrile follow standard laboratory protocols for nitrile compounds. While not classified as high-risk, proper PPE (personal protective equipment) and ventilation are recommended during manipulation. Storage conditions typically involve protection from moisture and extreme temperatures to maintain stability.

The commercial availability of 2228301-49-1 has expanded in recent years, with suppliers offering both research-grade and bulk quantities. Pricing trends reflect its niche status, with costs influenced by purity levels and scale of production. Researchers are advised to verify certificates of analysis when sourcing this material for critical applications.

Looking ahead, the scientific community anticipates growing applications for 3-(5-methyl-1,2-oxazol-3-yl)propanenitrile in bioconjugation and proteomics. Its compatibility with various bioorthogonal reactions positions it as a valuable tool for labeling biomolecules. This potential is particularly exciting for diagnostic and therapeutic development pipelines.

For those seeking alternatives or related compounds, structural analogs such as 3-(isoxazol-5-yl)propanenitrile or methyl-oxazole derivatives may offer similar reactivity profiles. However, the specific steric and electronic properties of 5-methyl-1,2-oxazol-3-yl group in CAS 2228301-49-1 often provide distinct advantages in synthetic pathways.

In conclusion, 3-(5-methyl-1,2-oxazol-3-yl)propanenitrile represents an important chemical intermediate with multifaceted applications across life sciences and materials engineering. Its CAS registry number 2228301-49-1 serves as a key identifier for researchers navigating the landscape of heterocyclic chemistry. As innovation continues in these fields, the demand for specialized compounds like this is expected to rise significantly.